Cas no 57455-06-8 (3-Iodobenzyl alcohol)

3-Iodobenzyl alcohol Properties

Names and Identifiers

• (3-Iodophenyl)methanol
• 3-Iodobenzyl Alcohol
• m-Iodobenzyl alcohol
• Benzenemethanol, 3-iodo-
• Benzyl alcohol, m-iodo-
• 3-IODO-BENZYL ALCOHOL
• 3-Iodobenzylalcohol
• (3-iodo-phenyl)-methanol
• M-IODO BENZYLALCOHOL
• QGCCNWSXJHGUNL-UHFFFAOYSA-N
• (3-iodophenyl)methan-1-ol
• 3-Iodobenzenemethanol
• Benzenemethanol,3-iodo-
• 3 - Iodobenzyl alcohol
• (3-iodophenyl)-methanol
• (3-iodanylphenyl)methanol
• SC
• CK2476
• MFCD00004635
• 3-Iodobenzyl alcohol, 99%
• J-512699
• SY049751
• I0866
• NS00033724
• 57455-06-8
• SCHEMBL132034
• CS-0059266
• UNII-ASC64V76VR
• DTXSID00206065
• InChI=1/C7H7IO/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H
• AKOS005068124
• Q27094279
• ASC64V76VR
• IOB
• AM20040750
• EN300-101025
• EINECS 260-744-9
• FT-0615900
• DB03339
• PS-3898
• A831445
• PD007071
• BRN 3234821
• 3-Hydroxymethyl-1-iodobenzene
• DTXCID00128556
• 3-IODOBENZYL ALCOHOL
• +Expand

• MDL： MFCD00004635
• InChIKey： QGCCNWSXJHGUNL-UHFFFAOYSA-N
• Inchi： 1S/C7H7IO/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H2
• SMILES： IC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])O[H]
• BRN： 3234821

Computed Properties

• Exact Mass: 233.95400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 233.954158
• Heavy Atom Count: 9
• Complexity: 85
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.78350
• PSA: 20.23000
• Refractive Index: n20/D 1.636(lit.)
• Boiling Point: 105°C/0.4mmHg(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Light Sensitive
• Density: 1.842 g/mL at 25 °C(lit.)

3-Iodobenzyl alcohol Security Information

• Symbol: GHS07
• RTECS：DO8318000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： 36/37/38
• Signal Word：warning

3-Iodobenzyl alcohol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether